Cas no 43024-40-4 (3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine)

3-Bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolopyrimidine core substituted with bromo, ethyl, and methyl functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The bromine atom at the 3-position enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. The ethyl and methyl groups contribute to steric and electronic modulation, influencing binding affinity in target molecules. Its well-defined crystalline form ensures consistent purity, facilitating reproducible results in medicinal chemistry and material science. The compound’s stability under standard storage conditions further supports its utility in multistep synthetic pathways.
3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine structure
43024-40-4 structure
Product Name:3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine
CAS No:43024-40-4
MF:C9H10BrN3
MW:240.0998005867
CID:2638767
PubChem ID:20324960
Update Time:2025-11-06

3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine
    • 43024-40-4
    • EN300-1130486
    • CHEMBL3246725
    • SCHEMBL11609944
    • 3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
    • Inchi: 1S/C9H10BrN3/c1-3-7-4-6(2)12-9-8(10)5-11-13(7)9/h4-5H,3H2,1-2H3
    • InChI Key: ZABXHTCHXWBQMY-UHFFFAOYSA-N
    • SMILES: BrC1C=NN2C=1N=C(C)C=C2CC

Computed Properties

  • Exact Mass: 239.006
  • Monoisotopic Mass: 239.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2A^2
  • XLogP3: 2.3

3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1130486-0.05g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4 95%
0.05g
$707.0 2023-10-26
Enamine
EN300-1130486-0.1g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4 95%
0.1g
$741.0 2023-10-26
Enamine
EN300-1130486-0.25g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4 95%
0.25g
$774.0 2023-10-26
Enamine
EN300-1130486-0.5g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4 95%
0.5g
$809.0 2023-10-26
Enamine
EN300-1130486-1.0g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4
1g
$1256.0 2023-06-09
Enamine
EN300-1130486-2.5g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4 95%
2.5g
$1650.0 2023-10-26
Enamine
EN300-1130486-5.0g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4
5g
$3645.0 2023-06-09
Enamine
EN300-1130486-10.0g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4
10g
$5405.0 2023-06-09
Enamine
EN300-1130486-1g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4 95%
1g
$842.0 2023-10-26
Enamine
EN300-1130486-5g
3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
43024-40-4 95%
5g
$2443.0 2023-10-26
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